Tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate

• IUPAC Name: tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate
• InChI: InChI=1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-5-4-6-12(14)8-13-9-12/h13H,4-9H2,1-3H3
• InChI Key: MYPWDUFYPPMTKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC12CNC2
• Molecular Formula: C12H22N2O2
• DSSTOX Substance ID: DTXSID20719147
• Molecular Weight: 226.32 g/mol
• CAS No.: 1246035-53-9

Description

Tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate is a heterocyclic compound with the molecular formula C12H22N2O2. It is primarily used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other biologically active molecules .

Preparation Methods

The synthesis of tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate typically involves a series of chemical reactions starting from simpler organic compounds. One common method includes the use of 2,7-diazaspiro[3.5]nonane as a starting material, which undergoes substitution and esterification reactions to yield the desired product . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions can occur, often using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

Tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in the synthesis of complex organic molecules, including kinase inhibitors and other bioactive compounds.

Biology: The compound is utilized in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: It serves as a precursor in the development of pharmaceutical agents, particularly those targeting specific enzymes or receptors.

Industry: The compound’s unique structure makes it valuable in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. This interaction can lead to various biological effects, depending on the specific pathway involved .

Comparison with Similar Compounds

Tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate can be compared with other similar compounds, such as:

Tert-butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride: This compound has a similar spirocyclic structure but differs in the position of the diaza group and the presence of a hydrochloride salt.

Tert-butyl 2,7-diazaspiro[3.5]nonane-7-carboxylate: Another related compound with a different substitution pattern on the spirocyclic ring.

These comparisons highlight the uniqueness of this compound in terms of its specific structural features and reactivity.